2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid

• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 2-(2-methyl-4-phenylquinolin-3-yl)acetic acid
• InChI: InChI=1S/C18H15NO2/c1-12-15(11-17(20)21)18(13-7-3-2-4-8-13)14-9-5-6-10-16(14)19-12/h2-10H,11H2,1H3,(H,20,21)
• InChI Key: CLQRMTMJJUSGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1CC(=O)O)C3=CC=CC=C3

Description

2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid is a chemical compound with the molecular formula C18H16ClNO2 and a molecular weight of 313.78 This compound is known for its unique structure, which includes a quinoline ring substituted with a methyl and phenyl group, and an acetic acid moiety

Preparation Methods

The synthesis of 2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid typically involves several steps. One common method includes the reaction of 2-methyl-4-phenylquinoline with acetic anhydride under acidic conditions to form the desired product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives with different oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinoline derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the quinoline ring, using reagents such as halogens or alkylating agents.

Scientific Research Applications

2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid involves its interaction with specific molecular targets and pathways. The quinoline ring structure allows it to bind to various enzymes and receptors, potentially inhibiting their activity. This interaction can lead to the modulation of biological pathways, resulting in therapeutic effects .

Comparison with Similar Compounds

2-(2-Methyl-4-phenylquinolin-3-yl)acetic acid can be compared with other quinoline derivatives, such as:

2-(4-Methyl-2-phenylquinolin-3-yl)acetic acid: Similar in structure but with different substitution patterns, leading to variations in chemical reactivity and biological activity.

3-Acetylquinoline: Another quinoline derivative with distinct chemical properties and applications.

These comparisons highlight the uniqueness of this compound in terms of its specific substitution pattern and resulting properties.